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Compound of Interest

Compound Name: 4-Propylphenylboronic acid

Cat. No.: B149156 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for laboratory professionals handling 4-Propylphenylboronic acid. Adherence to these

protocols is essential for ensuring personal safety and maintaining a secure research

environment. The following procedures are based on established best practices for handling

boronic acid derivatives. It is imperative to consult the specific Safety Data Sheet (SDS)

provided by your supplier for the most comprehensive information and to perform a risk

assessment for your specific use case.

Immediate Safety and Handling Protocol
Engineering Controls are the first line of defense. Always handle 4-Propylphenylboronic acid
in a certified chemical fume hood to minimize inhalation exposure.[1][2] Ensure that a safety

shower and eyewash station are readily accessible and have been recently tested.[1][3]

Personal Hygiene is critical. Avoid all direct contact with the chemical.[1][2] Do not eat, drink, or

smoke in the laboratory. Wash your hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of your work session.[1][4]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent skin and eye contact, and respiratory exposure. The

following table summarizes the required equipment based on data for closely related

phenylboronic acids.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting chemical safety

goggles with side-shields are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[1]

To protect eyes from contact,

which can cause serious

irritation.[1][4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) are required.

Inspect gloves for any signs of

degradation or puncture before

use.[1][2]

To prevent skin contact, which

can cause irritation.[1][4]

Body Protection

A flame-resistant laboratory

coat that is fully buttoned is

required. For larger quantities

or tasks with a higher risk of

exposure, a chemical-resistant

apron should be worn over the

lab coat.[1][5]

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[1]

[2][6]

To prevent respiratory tract

irritation.[1][4]

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory.[5]

To protect feet from spills and

falling objects.

Operational Plan: From Receipt to Use
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A systematic approach to handling 4-Propylphenylboronic acid is crucial for safety and

experimental integrity.

Receiving and Inspection: Upon receipt, carefully inspect the container for any damage or

leaks. Ensure the label is intact and clearly identifies the contents and associated hazards.[5]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[2][4] It should be stored away from incompatible materials such as strong oxidizing

agents and strong acids.[7][8]

Weighing and Preparation:

Before handling, ensure all required PPE is correctly worn.[5]

To minimize dust generation, use a balance with a draft shield or conduct weighing

operations within the fume hood.[4][6]

When preparing solutions, add the solid 4-Propylphenylboronic acid to the solvent

slowly to prevent splashing.[5]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.
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Emergency Situation Procedure

Small Spill

For small spills, use an inert absorbent material

like sand or vermiculite to contain the spill.[1]

Carefully sweep or scoop the absorbed material

into a labeled, sealed container for hazardous

waste disposal.[1][6] Avoid actions that could

raise dust.[1][6]

Large Spill

Evacuate all non-essential personnel from the

immediate area.[1] Ensure the area is well-

ventilated, if safe to do so.[1] Contact your

institution's environmental health and safety

(EHS) department for guidance on cleanup.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[4][6] Seek immediate

medical attention.[4][6]

Skin Contact

Remove all contaminated clothing.[6]

Immediately wash the affected skin area with

plenty of soap and water for at least 15 minutes.

[6] If skin irritation occurs or persists, seek

medical attention.[3][9]

Inhalation

Move the affected person to an area with fresh

air.[4][6] If breathing is difficult, provide oxygen.

If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

[4][6]

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water.[6]

Seek immediate medical attention.[3][6]
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All waste generated from the use of 4-Propylphenylboronic acid must be treated as

hazardous waste.

Chemical Waste: Collect all waste, including unused material and solutions, in a designated,

labeled, and sealed container for hazardous waste.[1]

Contaminated Materials: Any materials that have come into contact with 4-
Propylphenylboronic acid, such as gloves, absorbent pads, and empty containers, must

also be disposed of as hazardous waste.[1][2]

Regulatory Compliance: All waste disposal must be conducted in strict accordance with

federal, state, and local regulations.[1][2] Do not pour chemical waste down the drain.[1]

Hazard and Property Profile
The following table summarizes the known hazards and physical properties of similar boronic

acids. This information should be used as a general guideline.

Hazard Classification
GHS Statements (Representative for
Phenylboronic Acids)

Acute Toxicity, Oral H302: Harmful if swallowed.

Skin Corrosion/Irritation H315: Causes skin irritation.[4][7][9]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[4][7][9]

Specific Target Organ Toxicity H335: May cause respiratory irritation.[4][7]

Physical and Chemical Properties
Data for Phenylboronic Acid (as a
representative compound)

Appearance White to off-white crystalline solid

Molecular Formula C9H13BO2 (for 4-Propylphenylboronic acid)

Melting Point 216 - 219 °C
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Safe Handling Workflow
The following diagram outlines the standard workflow for the safe handling of 4-
Propylphenylboronic acid in a laboratory setting.
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Caption: A flowchart illustrating the key steps for the safe handling of 4-Propylphenylboronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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